Cas no 1807162-61-3 (Ethyl 2-cyano-3,4-dichlorobenzoate)

• Product Name: Ethyl 2-cyano-3,4-dichlorobenzoate
• CAS No: 1807162-61-3
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4947280
• Update Time: 2025-06-08

Ethyl 2-cyano-3,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3,4-dichlorobenzoate

• Inchi： 1S/C10H7Cl2NO2/c1-2-15-10(14)6-3-4-8(11)9(12)7(6)5-13/h3-4H,2H2,1H3
• InChI Key： DSCCORQHSUHWBQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OCC)=C1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-3,4-dichlorobenzoate

Ethyl 2-cyano-3,4-dichlorobenzoate (CAS No. 1807162-61-3): An Overview of Its Properties and Applications

Ethyl 2-cyano-3,4-dichlorobenzoate (CAS No. 1807162-61-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyano group, dichloro substitution, and ethyl ester functionality, which collectively contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 2-cyano-3,4-dichlorobenzoate is C₁₀H₆Cl₂NO₂, and it has a molecular weight of approximately 245.06 g/mol. The compound is a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its stability under various conditions makes it a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, Ethyl 2-cyano-3,4-dichlorobenzoate has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy.

The cyano group in Ethyl 2-cyano-3,4-dichlorobenzoate can be readily converted into other functional groups through various chemical transformations. This versatility makes it an attractive starting material for the preparation of diverse chemical entities. For example, the cyano group can be hydrolyzed to form a carboxylic acid or reduced to an amine, both of which are common functionalities in drug molecules.

The dichloro substitution on the benzene ring imparts significant electronic effects that influence the reactivity and stability of the compound. This feature has been exploited in the design of materials with enhanced electronic properties. Research in materials science has demonstrated that compounds derived from Ethyl 2-cyano-3,4-dichlorobenzoate can be used to create conductive polymers and other advanced materials with applications in electronics and energy storage.

The ethyl ester functionality in Ethyl 2-cyano-3,4-dichlorobenzoate provides additional synthetic handles for further modification. The ester group can be hydrolyzed to form the corresponding carboxylic acid or undergo transesterification to introduce different alkyl groups. These transformations are crucial for fine-tuning the properties of the final product and optimizing its performance in specific applications.

In addition to its synthetic utility, Ethyl 2-cyano-3,4-dichlorobenzoate has been studied for its potential environmental impact. A recent study published in the Journal of Environmental Science and Health evaluated the biodegradability and toxicity of this compound. The results indicated that while it is relatively stable under environmental conditions, it does not pose significant ecological risks when used responsibly.

The safety profile of Ethyl 2-cyano-3,4-dichlorobenzoate is an important consideration for its industrial application. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial settings. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to minimize exposure risks.

In conclusion, Ethyl 2-cyano-3,4-dichlorobenzoate (CAS No. 1807162-61-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups offers numerous opportunities for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.